Cas no 1956325-48-6 ((3-Aminoazetidin-1-yl)(cyclopropyl)methanone hydrochloride)

• Product Name: (3-Aminoazetidin-1-yl)(cyclopropyl)methanone hydrochloride
• CAS No: 1956325-48-6
• MF: C₇H₁₃ClN₂O
• MW: 176.643920660019
• MDL: MFCD26404456
• CID: 4631838
• PubChem ID: 118990046
• Update Time: 2024-11-04

(3-Aminoazetidin-1-yl)(cyclopropyl)methanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-Aminoazetidin-1-yl)(cyclopropyl)methanone hydrochloride
• (3-Aminoazetidin-1-yl)(cyclopropyl)methanone hcl
• (3-aminoazetidin-1-yl)-cyclopropylmethanone;hydrochloride
• SB50792
• A919668
• 1-cyclopropanecarbonylazetidin-3-amine hydrochloride
• (3-Amino-azetidin-1-yl)-cyclopropyl-methanone, hydrochloride (1:1)
• MFCD26404456
• BS-15778
• CS-0162578
• EN300-6480251
• 1956325-48-6
• (3-Aminoazetidin-1-yl)(cyclopropyl)methanonehydrochloride
• AKOS027329350

• MDL： MFCD26404456
• Inchi： 1S/C7H12N2O.ClH/c8-6-3-9(4-6)7(10)5-1-2-5;/h5-6H,1-4,8H2;1H
• InChI Key： YKIBZBFGXFAOGW-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1CC1)N1CC(C1)N

Computed Properties

• Exact Mass: 176.0716407g/mol
• Monoisotopic Mass: 176.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3

(3-Aminoazetidin-1-yl)(cyclopropyl)methanone hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C